Cas no 303995-80-4 (4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid)
4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-((2-[4-(METHOXYCARBONYL)-3-PHENYL-5-ISOXAZOLYL]VINYL)AMINO)BENZENECARBOXYLIC ACID
- 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid
-
4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M175255-0.5mg |
4-({2-[4-(Methoxycarbonyl)-3-phenyl-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid |
303995-80-4 | 0.5mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M175255-1mg |
4-({2-[4-(Methoxycarbonyl)-3-phenyl-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid |
303995-80-4 | 1mg |
$ 80.00 | 2022-06-04 | ||
| TRC | M175255-2.5mg |
4-({2-[4-(Methoxycarbonyl)-3-phenyl-5-isoxazolyl]vinyl}amino)benzenecarboxylic acid |
303995-80-4 | 2.5mg |
$ 155.00 | 2022-06-04 | ||
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00860485-1g |
4-{[(E)-2-[4-(methoxycarbonyl)-3-phenyl-1,2-oxazol-5-yl]ethenyl]amino}benzoic acid |
303995-80-4 | 90% | 1g |
¥4193.0 | 2023-03-20 | |
| A2B Chem LLC | AI70190-1mg |
4-{[(E)-2-[4-(methoxycarbonyl)-3-phenyl-1,2-oxazol-5-yl]ethenyl]amino}benzoic acid |
303995-80-4 | >90% | 1mg |
$201.00 | 2024-04-20 | |
| A2B Chem LLC | AI70190-5mg |
4-{[(E)-2-[4-(methoxycarbonyl)-3-phenyl-1,2-oxazol-5-yl]ethenyl]amino}benzoic acid |
303995-80-4 | >90% | 5mg |
$214.00 | 2024-04-20 | |
| A2B Chem LLC | AI70190-10mg |
4-{[(E)-2-[4-(methoxycarbonyl)-3-phenyl-1,2-oxazol-5-yl]ethenyl]amino}benzoic acid |
303995-80-4 | >90% | 10mg |
$240.00 | 2024-04-20 | |
| A2B Chem LLC | AI70190-500mg |
4-{[(E)-2-[4-(methoxycarbonyl)-3-phenyl-1,2-oxazol-5-yl]ethenyl]amino}benzoic acid |
303995-80-4 | >90% | 500mg |
$720.00 | 2024-04-20 | |
| A2B Chem LLC | AI70190-1g |
4-{[(E)-2-[4-(methoxycarbonyl)-3-phenyl-1,2-oxazol-5-yl]ethenyl]amino}benzoic acid |
303995-80-4 | >90% | 1g |
$1295.00 | 2024-04-20 |
4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid Related Literature
-
1. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
Additional information on 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid
Introduction to 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid (CAS No. 303995-80-4)
4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid (CAS No. 303995-80-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique isoxazole and benzenecarboxylic acid moieties, exhibits a range of biological activities that make it a promising candidate for various therapeutic applications.
The molecular structure of 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid is composed of an aromatic ring system linked to an isoxazole ring through a vinyl group, with additional functional groups such as a methoxycarbonyl and an amino group. This intricate arrangement confers the compound with specific physicochemical properties that are crucial for its biological activity and potential therapeutic use.
Recent studies have highlighted the potential of 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid in various pharmacological contexts. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD).
In addition to its anti-inflammatory effects, 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid has been investigated for its anticancer properties. Preclinical studies have demonstrated that this compound can inhibit the proliferation of cancer cells by targeting specific signaling pathways involved in cell growth and survival. These findings suggest that 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid may have therapeutic potential in the treatment of various types of cancer.
The pharmacokinetic profile of 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid has also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its effective use as a therapeutic agent. The compound's high solubility and stability contribute to its bioavailability and efficacy in vivo.
Clinical trials are currently underway to evaluate the safety and efficacy of 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal adverse effects reported. These findings are encouraging and pave the way for further clinical development.
The synthesis of 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid involves several steps, including the formation of the isoxazole ring and the subsequent coupling with the benzenecarboxylic acid moiety. Various synthetic routes have been explored to optimize yield and purity, with some methods employing green chemistry principles to minimize environmental impact.
In conclusion, 4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid (CAS No. 303995-80-4) is a promising compound with a wide range of potential applications in medicine. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds significant promise for improving patient outcomes in various disease conditions.
303995-80-4 (4-({2-4-(Methoxycarbonyl)-3-phenyl-5-isoxazolylvinyl}amino)benzenecarboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)